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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B610031

PF-4136309 Technical Support Center

This technical support guide provides detailed information on the solubility and stability of PF-
4136309 in Dimethyl Sulfoxide (DMSO), along with troubleshooting advice and frequently
asked guestions to assist researchers in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the maximum solubility of PF-4136309 in DMSQO?

Al: The reported solubility of PF-4136309 in DMSO varies across suppliers, with
concentrations ranging from = 34 mg/mL (59.80 mM) to as high as 100 mg/mL (175.87 mM).[1]
[2] It is crucial to note that the use of fresh, anhydrous DMSO is recommended, as hygroscopic
(moisture-absorbing) DMSO can significantly decrease the solubility of the compound.[1][2][3]

[4]
Q2: How should | prepare a stock solution of PF-4136309 in DMSO?

A2: To prepare a stock solution, it is recommended to use newly opened, anhydrous DMSO.[2]
[3][4] Add the appropriate volume of DMSO to your vial of PF-4136309 to achieve the desired
concentration. If the compound does not dissolve immediately, gentle warming and/or
sonication can be used to aid dissolution. For detailed steps, please refer to the Experimental
Protocols section.

Q3: What are the recommended storage conditions for a PF-4136309 DMSO stock solution?
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A3: For optimal stability, stock solutions of PF-4136309 in DMSO should be aliquoted and
stored at low temperatures to prevent degradation from repeated freeze-thaw cycles.[3]
Recommended long-term storage is at -80°C (for 6 months to 2 years), while short-term
storage can be at -20°C (for up to 1 month).[1][2][3][5]

Q4: How stable is PF-4136309 in DMSO at different temperatures?

A4: PF-4136309 is stable for months to years when stored as a stock solution in DMSO at
-20°C or -80°C.[2][6] The compound is stable enough to be shipped at ambient temperatures
for several weeks.[6] However, for in vivo experiments, it is always recommended to use freshly
prepared working solutions.[2]

Q5: Are there any visible signs of degradation or instability | should watch for?

A5: Signs of degradation or instability in your DMSO stock solution may include the
appearance of precipitates that do not redissolve upon warming, or a change in the color of the
solution. If you observe these changes or experience inconsistent results, it is recommended to
prepare a fresh stock solution.

Q6: What is the mechanism of action for PF-4136309?

A6: PF-4136309 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2).
[1][2][7] It functions by blocking the binding of the chemokine ligand CCL2 (also known as
Monocyte Chemoattractant Protein-1 or MCP-1) to CCR2.[6][7][8] This action inhibits
downstream signaling pathways, including intracellular calcium mobilization and ERK
phosphorylation, which ultimately blocks the migration of monocytes and macrophages to sites
of inflammation or tumors.[2][6][7][8]

Data Summary
Solubility Data
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. Molar
Concentration .
Solvent Concentration Reference
(mg/mL)
(mM)
DMSO 100 175.87 [1]
DMSO >50 87.94 [3]14][5]
DMSO >34 59.80 2]
DMSO 5 [9]
Ethanol 133.33 234.49 [2]
Ethanol 100 [1]
Water Insoluble < 0.1 mg/mL [1][2][6]

Note: The molecular weight of PF-4136309 is 568.59 g/mol .[1][5]

Stability and Storage Recommendations

Storage .

Form Duration Reference
Temperature

In Solvent (DMSO) -80°C 6 months - 2 years [1112][31[5]

In Solvent (DMSO) -20°C 1 month - 1 year [L1112][31[5]16]

Powder -20°C 3 years [2][5]

Powder 4°C 2 years [2][5]

Troubleshooting Guide
© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.selleckchem.com/products/pf-4136309.html
https://www.medchemexpress.com/s-pf-4136309.html
https://www.medchemexpress.com/s-pf-4136309.html?locale=es-ES
https://file.medchemexpress.com/batch_PDF/HY-13245A/s-PF-4136309-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PF-4136309.html
https://www.caymanchem.com/product/21965/pf-4136309
https://www.medchemexpress.com/PF-4136309.html
https://www.selleckchem.com/products/pf-4136309.html
https://www.selleckchem.com/products/pf-4136309.html
https://www.medchemexpress.com/PF-4136309.html
https://www.medkoo.com/products/6614
https://www.benchchem.com/product/b610031?utm_src=pdf-body
https://www.selleckchem.com/products/pf-4136309.html
https://file.medchemexpress.com/batch_PDF/HY-13245A/s-PF-4136309-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/pf-4136309.html
https://www.medchemexpress.com/PF-4136309.html
https://www.medchemexpress.com/s-pf-4136309.html
https://file.medchemexpress.com/batch_PDF/HY-13245A/s-PF-4136309-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/pf-4136309.html
https://www.medchemexpress.com/PF-4136309.html
https://www.medchemexpress.com/s-pf-4136309.html
https://file.medchemexpress.com/batch_PDF/HY-13245A/s-PF-4136309-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/6614
https://www.medchemexpress.com/PF-4136309.html
https://file.medchemexpress.com/batch_PDF/HY-13245A/s-PF-4136309-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PF-4136309.html
https://file.medchemexpress.com/batch_PDF/HY-13245A/s-PF-4136309-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Problem

Potential Cause

Recommended Solution

Difficulty Dissolving PF-
4136309

1. Use of old or hydrated
DMSO.2. Insufficient solvent
volume.3. Compound has

precipitated out of solution.

1. Use a fresh, unopened vial
of anhydrous DMSO.[1][2][3]2.
Ensure you are using the
correct volume of solvent for
your desired concentration
based on solubility data.3.
Gently warm the solution (e.qg.,
in a 37°C water bath) and/or
use sonication to aid

dissolution.

Precipitate Forms in Stock

Solution

1. Solution stored at an
inappropriate temperature
(e.g., 4°C).2. Repeated freeze-
thaw cycles.3. Solvent
evaporation leading to

supersaturation.

1. Store stock solutions at
-20°C or -80°C.[2][6]2. Aliquot
the stock solution into smaller,
single-use volumes to avoid
multiple freeze-thaw cycles.
[3]3. Ensure vials are sealed
tightly to prevent solvent

evaporation.

Inconsistent Experimental

Results

1. Compound degradation due
to improper storage.2.
Inaccurate concentration of the
stock solution.3. Use of a

degraded working solution.

1. Prepare a fresh stock
solution from powder and store
it properly in aliquots at
-80°C.2. Re-verify calculations
and ensure complete
dissolution when preparing the
stock solution.3. For in vivo
and other sensitive
experiments, always prepare
working solutions fresh on the

day of use.[2]

Experimental Protocols
Protocol for Preparing a PF-4136309 Stock Solution in

DMSO
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Materials:

PF-4136309 powder

Anhydrous Dimethyl Sulfoxide (DMSO), unopened vial recommended
Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Equilibrate the PF-4136309 powder vial to room temperature before opening to prevent
moisture condensation.

Calculate the required volume of DMSO to add to the powder to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add 1.7587 mL of DMSO to 10 mg of PF-
4136309).

Carefully add the calculated volume of fresh, anhydrous DMSO to the vial containing the PF-
4136309 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is fully dissolved.

Visually inspect the solution to ensure there are no visible particles. If particles remain,
sonicate the vial for 5-10 minutes or warm it briefly in a 37°C water bath until the solution is
clear.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
tubes.

Label the aliquots clearly with the compound name, concentration, and date of preparation.
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+ For long-term storage, place the aliquots at -80°C. For short-term storage, -20°C is
acceptable.

Mechanism of Action Visualization

The diagram below illustrates the signaling pathway inhibited by PF-4136309.
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Click to download full resolution via product page

Caption: PF-4136309 blocks the CCL2/CCR2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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